1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H21N3O2/c1-12-3-4-15-11-16(5-6-17(15)19-12)20-18(23)14-7-9-21(10-8-14)13(2)22/h3-6,11,14H,7-10H2,1-2H3,(H,20,23)
• InChI Key: BEFUVROJWRMGMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C=C(C=C2)NC(=O)C3CCN(CC3)C(=O)C
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide, also known as AMQ-18, is a small molecule drug that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. AMQ-18 is a quinoline-based compound that has been shown to exhibit a variety of bioactive properties, including anti-inflammatory, analgesic, and anti-tumor effects.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide is not fully understood, but it is believed to involve the inhibition of the NF-κB pathway. This pathway is involved in the regulation of immune responses and inflammation. By inhibiting this pathway, 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide may reduce the production of pro-inflammatory cytokines and other mediators of inflammation.
Biochemical and Physiological Effects
1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide has been shown to exhibit a variety of biochemical and physiological effects. In addition to its anti-inflammatory effects, 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide has also been shown to exhibit analgesic effects in animal models of pain. Furthermore, 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide has been shown to exhibit anti-tumor effects in vitro, suggesting that it may have potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide is its high purity and yield, which makes it an ideal compound for use in laboratory experiments. However, one limitation of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide is its limited solubility in aqueous solutions, which may affect its bioavailability and limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide. One area of interest is the development of more potent and selective analogs of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide that exhibit improved pharmacokinetic properties. Additionally, further studies are needed to elucidate the mechanism of action of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide and its potential therapeutic applications in various disease models. Finally, more research is needed to determine the safety and toxicity of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide in vivo, which will be important for the development of this compound as a potential therapeutic agent.

Synthesis Methods

The synthesis of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide involves the reaction of 2-methylquinoline-6-carboxylic acid with acetic anhydride and piperidine in the presence of a catalyst. The resulting product is then purified by column chromatography to obtain the final compound. The synthesis method has been optimized to produce high yields of pure 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide, making it a viable drug candidate for further research.

Scientific Research Applications

1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide has been extensively studied for its therapeutic potential in various disease models. In preclinical studies, 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.